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Compound of Interest

Compound Name: 2-Chlorobutyric acid

Cat. No.: B1581645 Get Quote

2-Chlorobutyric Acid: A Technical Guide
CAS Number: 4170-24-5

Synonyms: 2-Chlorobutanoic acid, α-Chlorobutyric acid, Butanoic acid, 2-chloro-[1][2]

This technical guide provides a comprehensive overview of 2-Chlorobutyric acid, tailored for

researchers, scientists, and professionals in drug development. It covers the compound's

physicochemical properties, detailed synthesis protocols, spectroscopic data, and safety

information.

Physicochemical Properties
2-Chlorobutyric acid is a halogenated carboxylic acid that presents as a colorless to pale

yellow liquid with a pungent odor. It is soluble in water and organic solvents.[1] The presence of

a chlorine atom on the alpha-carbon makes it a versatile intermediate in organic synthesis,

particularly for the production of pharmaceuticals and agrochemicals.[1]
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Property Value Reference

Molecular Formula C4H7ClO2

Molecular Weight 122.55 g/mol [2][3]

Density 1.190 g/mL at 20 °C [4]

Boiling Point 90-92 °C at 12 mmHg [4]

Flash Point 112 °C [5]

Water Solubility Soluble [6][5]

Refractive Index 1.4390 [4]

Synthesis of 2-Chlorobutyric Acid
The primary method for synthesizing 2-Chlorobutyric acid is through the α-halogenation of

butyric acid, most commonly via the Hell-Volhard-Zelinsky (HVZ) reaction.[7][8][9][10] This

reaction involves the treatment of a carboxylic acid with a halogen and a catalytic amount of

phosphorus or a phosphorus trihalide.[7][8][9][10]

Experimental Protocol: Hell-Volhard-Zelinsky
Chlorination
This protocol is a representative procedure for the synthesis of 2-Chlorobutyric acid.

Materials:

Butyric acid (1 mole)

Iodine (0.005 mole)

Red Phosphorus (0.038 mole)

Phosphorus pentachloride (0.006 mole)

Chlorine gas (1 mole)
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Water

Procedure:

In a reaction vessel equipped with a stirrer, reflux condenser, and gas inlet, combine butyric

acid, iodine, red phosphorus, and phosphorus pentachloride.

Heat the mixture to 100 °C with stirring and illuminate with a 200-W lamp.

Slowly bubble chlorine gas through the reaction mixture at a rate of approximately 50 liters

per hour.

After the addition of chlorine is complete, continue to stir the mixture at 100 °C for a

designated period to ensure complete reaction.

Cool the reaction mixture and carefully add water to hydrolyze any remaining acid chloride.

The crude 2-Chlorobutyric acid is then purified by a single distillation, followed by fractional

distillation for higher purity.

A patented method for the synthesis of 2-chlorobutyric acid involves the reaction of n-butyric

acid with liquid chlorine in the presence of butyric anhydride as a catalyst at a temperature of

50 to 150 °C for 5 to 15 hours.[11] This process is followed by hydrolysis and rectification to

yield high-purity 2-chlorobutyric acid.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581645?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

